molecular formula C12H15FO2 B8728132 2-fluoro-4-pentylBenzoic acid CAS No. 123843-53-8

2-fluoro-4-pentylBenzoic acid

Cat. No.: B8728132
CAS No.: 123843-53-8
M. Wt: 210.24 g/mol
InChI Key: MBKLYSRTBPOBGZ-UHFFFAOYSA-N
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Description

2-fluoro-4-pentylBenzoic acid is a useful research compound. Its molecular formula is C12H15FO2 and its molecular weight is 210.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

123843-53-8

Molecular Formula

C12H15FO2

Molecular Weight

210.24 g/mol

IUPAC Name

2-fluoro-4-pentylbenzoic acid

InChI

InChI=1S/C12H15FO2/c1-2-3-4-5-9-6-7-10(12(14)15)11(13)8-9/h6-8H,2-5H2,1H3,(H,14,15)

InChI Key

MBKLYSRTBPOBGZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1=CC(=C(C=C1)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of concentrated sulphuric acid (150 ml) and water (150 ml) was added dropwise to a stirred solution of compound 21 (15.0 g, 0.078 mol) in glacial acetic acid (300 ml). The stirred mixture was heated under reflux for 48 h, cooled in a refrigerator overnight and the product was filtered off. The product was dissolved in ether, extracted into 10% sodium hydroxide, which was then acidified with 36% hydrochloric acid, washed with ether (twice), and the combined ethereal phases were washed with water and dried (MgSO4). The solvent was removed in vacuo to give a brown crystalline solid.
Quantity
150 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Name
compound 21
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

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Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCCCCc1ccc(C#N)c(F)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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